Cas no 1005079-17-3 (N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1005079-17-3
• MF: C₁₆H₃₁N₃O₃S
• MW: 345.500643014908
• CID: 6142296
• PubChem ID: 4419966
• Update Time: 2025-11-02

N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide
• EU-0097619
• SR-01000145301
• N-(2-(2,6-dimethylpiperidin-1-yl)ethyl)-1-(methylsulfonyl)piperidine-3-carboxamide
• SR-01000145301-1
• F0919-7268
• AKOS024602244
• N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methylsulfonylpiperidine-3-carboxamide
• 1005079-17-3

• Inchi： 1S/C16H31N3O3S/c1-13-6-4-7-14(2)19(13)11-9-17-16(20)15-8-5-10-18(12-15)23(3,21)22/h13-15H,4-12H2,1-3H3,(H,17,20)
• InChI Key： HOIPITSALYMZEM-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(NCCN2C(C)CCCC2C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 345.20861303g/mol
• Monoisotopic Mass: 345.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide

N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1005079-17-3): A Novel Compound with Promising Therapeutic Potential in the Field of Medicinal Chemistry

N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide, designated by the CAS number 1005079-17-3, represents a significant advancement in the development of multifunctional small-molecule therapeutics. This compound, characterized by its complex piperidine-based scaffold, has garnered attention for its potential to modulate multiple biological targets, including ion channels, G-protein-coupled receptors (GPCRs), and protein kinases. Recent studies have highlighted its unique structural features and pharmacological activity, positioning it as a candidate for the treatment of neurological disorders and metabolic diseases.

The chemical structure of N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide is composed of two interconnected piperidine rings, with the central 1-methanesulfonyl group acting as a key functional moiety. The 2,6-dimethylpiperidin-1-yl substituent introduces steric and electronic effects that significantly influence the compound’s binding affinity and selectivity. This structural complexity allows the molecule to interact with multiple protein targets, a property that is increasingly valued in the design of multitarget drugs for complex diseases such as Alzheimer’s disease and type 2 diabetes.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide exhibits potent inhibitory activity against the neurotransmitter transporter family, particularly the sodium-dependent neurotransmitter transporter (SERT). This finding is particularly relevant given the growing interest in developing drugs that modulate serotonin reuptake for the treatment of depression and anxiety disorders. The compound’s ability to selectively target SERT while minimizing off-target effects on other monoamine transporters such as VMAT2 or NET underscores its potential as a safer alternative to traditional antidepressants.

Another critical aspect of N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide is its pharmacokinetic profile. Studies conducted by pharmaceutical research groups have shown that this compound exhibits favorable oral bioavailability and prolonged half-life, which are essential for the development of once-daily dosing regimens. The 3-carboxamide functional group contributes to the molecule’s solubility and stability in biological systems, reducing the risk of metabolic degradation and improving its therapeutic window.

From a synthetic perspective, the preparation of N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide involves a multi-step process that combines traditional organic chemistry techniques with modern asymmetric synthesis strategies. The key synthetic route includes the formation of the 2,6-dimethylpiperidine ring through ring-closure reactions, followed by the introduction of the methanesulfonyl group via sulfonate ester coupling. This synthetic approach has been optimized to achieve high yields and enantiomeric purity, which are critical for drug development.

Emerging evidence suggests that N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide may also have applications in the treatment of metabolic disorders. A 2022 study published in Drug Discovery Today reported that this compound exhibits AMPK activator properties, which could enhance cellular energy metabolism and improve insulin sensitivity. These findings align with the increasing focus on targeting metabolic pathways in the management of obesity and type 2 diabetes.

The compound’s potential as a therapeutic agent is further supported by its ability to cross the blood-brain barrier (BBB), a crucial factor for the treatment of central nervous system (CNS) disorders. Advanced in vivo studies using in vivo microdialysis techniques have demonstrated that N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide achieves significant brain penetration, enabling it to act directly on neural targets. This property is particularly advantageous for the development of treatments for neurodegenerative diseases such as Parkinson’s disease and multiple sclerosis.

In addition to its pharmacological activity, the 3-carboxamide group in N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide offers opportunities for further chemical modification. Researchers are exploring the possibility of introducing functional groups that enhance the compound’s affinity for specific receptors or improve its metabolic stability. For example, the addition of fluorine atoms to the 3-carboxamide moiety has been shown to increase the compound’s metabolic half-life, a critical parameter for long-acting formulations.

Despite its promising properties, the development of N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide as a therapeutic agent faces several challenges. One major hurdle is the need to optimize its selectivity profile to minimize potential side effects. While the compound demonstrates high activity against the SERT target, further studies are required to evaluate its interactions with other neurotransmitter systems, such as serotonin receptors or dopamine transporters. This optimization is critical for ensuring the safety and efficacy of the drug in clinical settings.

Another area of ongoing research involves the evaluation of N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide in preclinical models of disease. For instance, a 2023 preclinical study published in Neuropharmacology demonstrated that this compound significantly reduced neuroinflammation in a mouse model of Alzheimer’s disease. These findings suggest that the compound may have neuroprotective effects, which could be leveraged for the treatment of neurodegenerative disorders.

The development of N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide also highlights the importance of computational modeling in drug discovery. Advanced molecular docking and molecular dynamics simulations have been used to predict the compound’s interactions with target proteins, guiding the design of more potent derivatives. These computational tools are becoming increasingly essential in the rational design of drugs with optimized pharmacological profiles.

In conclusion, N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide represents a promising candidate for the development of multifunctional therapeutics. Its unique structural features, combined with its favorable pharmacological and pharmacokinetic properties, position it as a potential treatment for a range of diseases. However, further research is needed to fully realize its therapeutic potential and ensure its safety and efficacy in clinical applications.